3-Bromo-5-chloro-6-methoxy-2,4-dimethylpyridine

• Molecular Formula: C8H9BrClNO
• Molecular Weight: 250.52 g/mol
• IUPAC Name: 5-bromo-3-chloro-2-methoxy-4,6-dimethylpyridine
• InChI: InChI=1S/C8H9BrClNO/c1-4-6(9)5(2)11-8(12-3)7(4)10/h1-3H3
• InChI Key: NNZFHVIXVWDNRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1Br)C)OC)Cl

Description

3-Bromo-5-chloro-6-methoxy-2,4-dimethylpyridine is a useful research compound. Its molecular formula is C8H9BrClNO and its molecular weight is 250.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-bromo-6-methoxy-2,4-dimethylpyridine obtained in Preparation Example 22 (800 mg) was added to DMF (4 mL). NCS (494 mg) was added to the solution, and the mixture was stirred at 80° C. for 14 hours. The reaction mixture was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 5% to 30%). The title compound (930 mg) was obtained.